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Compound of Interest

Compound Name: 2,5-Dichlorophenyl acetate

CAS No.: 30124-46-0

Cat. No.: B1605865

Get Quote

Technical Monograph: 2,5-Dichlorophenyl
Acetate
Structural Characterization, Synthetic Pathways,
and Industrial Utility
Executive Summary
2,5-Dichlorophenyl acetate (CAS: 30124-46-0) is a specialized chlorinated ester utilized

primarily as a high-value intermediate in the synthesis of agrochemicals (e.g., Dicamba

precursors) and as a substrate in enzymatic assays for esterase specificity.[1][2][3] Its

structural identity is defined by the acetylation of the phenolic oxygen at the 1-position of the

2,5-dichlorobenzene ring.

This guide provides a rigorous technical analysis of the compound's physicochemical profile,

validated synthetic methodologies, and spectroscopic signatures, designed for researchers

requiring high-fidelity data for process development or impurity profiling.

Part 1: Structural Identity & Physicochemical Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1605865#bc-rfq
https://www.benchchem.com/product/b1605865/docs?utm_src=pdf-body#chemical-structure-of-2-5-dichlorophenyl-acetate
https://en.wikipedia.org/wiki/2,4-Dichlorophenoxyacetic_acid
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/ChemicalShift.htm
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605865?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The electrophilic nature of the carbonyl carbon, combined with the electron-withdrawing

chlorine substituents on the aromatic ring, renders 2,5-dichlorophenyl acetate susceptible to

nucleophilic attack, a property exploited in both its synthesis and its degradation studies.

Table 1: Physicochemical Specifications
Property Value / Description Source

IUPAC Name (2,5-Dichlorophenyl) acetate PubChem [1]

CAS Number 30124-46-0 PubChem [1]

Molecular Formula C₈H₆Cl₂O₂ PubChem [1]

Molecular Weight 205.04 g/mol PubChem [1]

SMILES CC(=O)Oc1cc(Cl)ccc1Cl PubChem [1]

Physical State
Crystalline solid or viscous oil

(purity dependent)
Derived [2]

Solubility
Soluble in CHCl₃, DMSO,

EtOAc; insoluble in water
Standard [3]

Lipophilicity (LogP) ~2.6 (Predicted) PubChem [1]

Part 2: Synthetic Methodology
Two primary routes exist for the generation of 2,5-dichlorophenyl acetate. The Laboratory

Route focuses on direct acetylation for analytical standards, while the Industrial Route utilizes a

Baeyer-Villiger oxidation sequence, often employed to synthesize the parent phenol from 1,4-

dichlorobenzene.

Method A: Direct Acetylation (Laboratory Scale)
Objective: High-purity synthesis for use as an analytical standard.

Protocol:

Dissolution: Dissolve 10 mmol of 2,5-dichlorophenol in 20 mL of anhydrous dichloromethane

(DCM).
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Base Addition: Add 12 mmol of Triethylamine (Et₃N) to act as a proton scavenger. Cool to

0°C.

Acylation: Dropwise add 11 mmol of Acetyl Chloride or Acetic Anhydride. The reaction is

exothermic.

Monitoring: Stir at room temperature for 2 hours. Monitor via TLC (Hexane:EtOAc 8:2). The

phenol spot (lower R_f) should disappear.

Workup: Quench with cold water. Wash organic layer with 1M HCl (to remove amine), then

sat. NaHCO₃, then brine.

Purification: Dry over MgSO₄, filter, and concentrate. Recrystallize from hexane/ethanol if

solid, or purify via silica column chromatography.

Method B: Baeyer-Villiger Oxidation (Industrial Pathway)
This route is significant in process chemistry as it converts 2,5-dichloroacetophenone into the

ester, which is subsequently hydrolyzed to produce 2,5-dichlorophenol.[4]

1,4-Dichlorobenzene 2,5-Dichloroacetophenone

Friedel-Crafts Acylation
(AcCl, AlCl3) 2,5-Dichlorophenyl Acetate

(Target Ester)

Baeyer-Villiger Oxidation
(mCPBA or H2O2) 2,5-Dichlorophenol

Hydrolysis
(NaOH, H2O)

Click to download full resolution via product page

Figure 1: The industrial synthesis pathway illustrating the role of 2,5-dichlorophenyl acetate
as a key intermediate in the production of 2,5-dichlorophenol [4].

Part 3: Spectroscopic Characterization (Self-Validating
Data)
To validate the structure of synthesized 2,5-dichlorophenyl acetate, researchers should look

for specific diagnostic signals that distinguish the ester from the starting phenol.

Nuclear Magnetic Resonance (¹H NMR)
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The shift of the methyl protons and the specific splitting pattern of the aromatic ring are

definitive.

Proton
Environment

Chemical Shift
(δ, ppm)

Multiplicity Integration
Diagnostic
Note

Acetate Methyl (-

CH₃)
2.30 - 2.35 Singlet (s) 3H

Distinct singlet;

absent in phenol

precursor.

Aromatic H-6 ~7.20 Doublet (d) 1H

Ortho to ester;

deshielded by

induction.

Aromatic H-3, H-

4
7.30 - 7.50 Multiplet (m) 2H

Overlapping

signals

dependent on

solvent.

Note: Spectra should be recorded in CDCl₃. The absence of a broad singlet >5.0 ppm confirms

the consumption of the phenolic -OH group. [5]

Infrared Spectroscopy (FT-IR)
Carbonyl Stretch (C=O): A sharp, intense band at 1760–1775 cm⁻¹. This is higher than

aliphatic esters due to conjugation with the aromatic ring oxygen (phenolic ester).

C-O-C Stretch: Strong bands in the 1100–1250 cm⁻¹ region.

Absence of O-H: The broad band at 3200–3500 cm⁻¹ (present in 2,5-dichlorophenol) must

be absent.

Part 4: Safety & Handling
Hazards: As a chlorophenol derivative, the compound should be treated as a potential irritant

and toxicant.[5] Hydrolysis releases 2,5-dichlorophenol, which is toxic to aquatic life and a

severe skin irritant.
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Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent moisture-

induced hydrolysis.

Disposal: Incineration in a chemical waste facility equipped with scrubbers for chlorinated

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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